Cas no 10326-41-7 (D-Lactic Acid)

• Product Name: D-Lactic Acid
• CAS No: 10326-41-7
• MF: C₃H₆O₃
• MW: 90.0779414176941
• MDL: MFCD00068311
• CID: 48525
• Update Time: 2025-04-18

D-Lactic Acid Chemical and Physical Properties

Names and Identifiers

• D(-)-lactic acid
• D(-)lactic acid free acid
• D-()-Lactic acid
• D-Lactic Acid
• D-(-)-Lactic acid
• (R)-Lactate
• (-)-Lactic acid
• (R)-(-)-Lactic acid
• (R)-2-Hydroxypropanoic acid
• (R)-Lactic acid
• [14C]-D-Lactic acid
• <small>D<
• D-lactate
• L-Lactic acid
• (R)-2-Hydroxypropionic Acid
• D-2-Hydroxypropanoic acid
• D-(?)-Lactic acid

• MDL： MFCD00068311
• Inchi： 1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• InChI Key： JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)O
• BRN： 1720254

Computed Properties

• Exact Mass: 90.03168
• Monoisotopic Mass: 90.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.276
• Melting Point: 52.8°
• Boiling Point: 227.6°C at 760 mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.4280 to 1.4320
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water (50mg/ml)
• PSA: 57.53
• LogP: -0.54820
• pka: pK = 3.83(at 25℃)
• Merck: 5335
• Specific Rotation: +19.5±2° (92% aq. soln.)
• Solubility: Soluble in water and ethanol.

D-Lactic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R38;R41
• Safety Term：S26;S39
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters